Cas no 2122-29-4 ((5alpha,7alpha)-spartein-5-ol)

(5alpha,7alpha)-spartein-5-ol structure
(5alpha,7alpha)-spartein-5-ol structure
Product Name:(5alpha,7alpha)-spartein-5-ol
CAS No:2122-29-4
MF:C15H26N2O
MW:250.379744052887
CID:1399608
PubChem ID:442962
Update Time:2025-04-20

(5alpha,7alpha)-spartein-5-ol Chemical and Physical Properties

Names and Identifiers

    • (5alpha,7alpha)-spartein-5-ol
    • (+)-Retamine
    • (1S,7aβ,14aα)-Dodecahydro-7β,14β-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol
    • W1C646VHEF
    • A-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol
    • A)-Dodecahydro-7
    • RETAMINE [MI]
    • Retamine
    • UNII-W1C646VHEF
    • (1S,7a
    • A,14
    • A,14a
    • 7,14-METHANO-2H,6H-DIPYRIDO(1,2-A:1',2'-E)(1,5)DIAZOCIN-1-OL, DODECAHYDRO-, (1S,7R,7AS,14R,14AS)-
    • 2122-29-4
    • (1R, 2S, 3S, 9R, 10S)-7, 15-diazatetracyclo[7.7.1.02, 7.010, 15]heptadecan-3-ol
    • AKOS040753733
    • DTXSID80943582
    • NS00094232
    • CHEBI:8813
    • C10780
    • spartein-5-ol
    • (1S,7abeta,14aalpha)-Dodecahydro-7beta,14beta-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol
    • Inchi: 1S/C15H26N2O/c18-14-5-3-7-17-9-11-8-12(15(14)17)10-16-6-2-1-4-13(11)16/h11-15,18H,1-10H2/t11-,12-,13+,14+,15+/m1/s1
    • InChI Key: JMXNBIDTNISOTA-MRLBHPIUSA-N
    • SMILES: O[C@H]1CCCN2C[C@H]3C[C@H](CN4CCCC[C@H]43)[C@H]21

Computed Properties

  • Exact Mass: 250.204513457g/mol
  • Monoisotopic Mass: 250.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.7Ų

Experimental Properties

  • Melting Point: 165-166°
  • Specific Rotation: D20 +46.2° (c = 1.017 in abs ethanol)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.